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Compound of Interest

Compound Name: 2-Chloroethyl heptanoate

Cat. No.: B15490176 Get Quote

Disclaimer: Direct research and literature specifically detailing the synthesis, properties, and

applications of 2-Chloroethyl heptanoate are scarce. This document provides a

comprehensive review based on available information for closely related 2-chloroethyl

alkanoates and analogous esters to infer the probable characteristics and methodologies

associated with 2-Chloroethyl heptanoate.

This technical guide is intended for researchers, scientists, and professionals in drug

development, offering a consolidated overview of the chemistry, synthesis, and potential

applications of 2-chloroethyl esters.

Physicochemical and Spectroscopic Properties
Quantitative data for 2-Chloroethyl heptanoate is not readily available. However, the

properties of homologous 2-chloroethyl esters provide a basis for estimation. The following

tables summarize the known properties of several related compounds.

Table 1: Physicochemical Properties of 2-Chloroethyl Alkanoates and Related Compounds
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Compound
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Boiling
Point (°C)

Flash Point
(°C)

2-Chloroethyl

acetate
542-58-5 C4H7ClO2 122.55 144-145 55

2-Chloroethyl

propanoate
6282-37-7 C5H9ClO2 136.58 162-163 68

2-Chloroethyl

butanoate[1]

[2]

7425-45-8 C6H11ClO2 150.60 181-182 79

2-Chloroethyl

pentanoate[3]
7735-33-3 C7H13ClO2 164.63 199-200 87

2-Chloroethyl

chloroformate

[4]

627-11-2 C3H4Cl2O2 142.97 152-153 70[4]

Table 2: Spectroscopic Data for Analogous 2-Chloroethyl Esters

Compound Name
1H NMR (CDCl3, δ
ppm)

13C NMR (CDCl3, δ
ppm)

Key IR Absorptions
(cm-1)

2-Chloroethyl acetate
4.34 (t, 2H), 3.69 (t,

2H), 2.11 (s, 3H)
170.5, 63.8, 41.2, 20.8

~1740 (C=O), ~1230

(C-O), ~660 (C-Cl)

2-Chloroethyl methyl

ether[5]

3.73 (t, 2H), 3.60 (t,

2H), 3.40 (s, 3H)
70.9, 59.0, 42.9 Not specified

2-Chloroethyl vinyl

ether[6]

6.47 (dd, 1H), 4.19

(dd, 1H), 4.02 (dd,

1H), 3.88 (t, 2H), 3.70

(t, 2H)

151.8, 86.8, 68.3, 42.6 Not specified

Benzenesulfonic acid

2-chloroethyl ester[7]

7.9-7.5 (m, 5H), 4.4 (t,

2H), 3.7 (t, 2H)
Not specified Not specified

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.chemeo.com/cid/21-960-2/2-Chloroethyl-butanoate
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C6H11ClO2/c1-3-5(7)6(8)9-4-2/h5H%2C3-4H2%2C1-2H3
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloroethyl-pentanoate
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloroethyl-chloroformate
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloroethyl-chloroformate
https://spectrabase.com/spectrum/401gzl4X906
https://www.chemicalbook.com/SpectrumEN_110-75-8_13CNMR.htm
https://m.chemicalbook.com/SpectrumEN_16670-48-7_1HNMR.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15490176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: NMR data are estimations based on typical chemical shifts for the functional groups.

Synthesis and Experimental Protocols
While a specific protocol for 2-Chloroethyl heptanoate is not documented in the provided

search results, general methods for the synthesis of 2-chloroethyl esters are available. These

primarily involve the esterification of a carboxylic acid or its derivative with 2-chloroethanol, or

the reaction of an alcohol with a heptanoyl chloride derivative. A common and effective method

involves the use of thionyl chloride.

General Protocol for the Synthesis of 2-Chloroethyl
Alkanoates via Thionyl Chloride
This protocol is adapted from the synthesis of related chloroethyl ethers and esters[8][9].

Objective: To synthesize a 2-chloroethyl alkanoate from the corresponding alkanoic acid and 2-

chloroethanol.

Materials:

Heptanoic acid

2-Chloroethanol

Thionyl chloride (SOCl2)

Anhydrous solvent (e.g., dichloromethane or toluene)

Anhydrous sodium sulfate (Na2SO4)

Saturated sodium bicarbonate solution (NaHCO3)

Saturated sodium chloride solution (brine)

Stirrer, reflux condenser, dropping funnel, and heating mantle

Rotary evaporator
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Silica gel for column chromatography

Eluent (e.g., a mixture of hexane and ethyl acetate)

Procedure:

In a four-necked flask equipped with a stirrer, reflux condenser, and dropping funnel, dissolve

heptanoic acid in an anhydrous solvent.

Slowly add thionyl chloride dropwise to the solution under stirring. An excess of thionyl

chloride is typically used.

After the addition is complete, add 2-chloroethanol to the reaction mixture.

Heat the mixture to reflux and maintain the temperature for several hours until the reaction is

complete (monitoring by TLC is recommended).

Cool the reaction mixture to room temperature and carefully quench any remaining thionyl

chloride by slowly adding it to cold water or a bicarbonate solution.

Separate the organic layer and wash it sequentially with water, saturated sodium bicarbonate

solution, and brine.

Dry the organic layer over anhydrous sodium sulfate.

Filter off the drying agent and remove the solvent under reduced pressure using a rotary

evaporator.

Purify the crude product by vacuum distillation or silica gel column chromatography to obtain

the pure 2-chloroethyl heptanoate.

Visualizing the Synthetic Pathway
The following diagram illustrates a generalized workflow for the synthesis of 2-chloroethyl

alkanoates.
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Caption: General synthesis of 2-Chloroethyl heptanoate.

Applications and Biological Relevance
The applications of 2-Chloroethyl heptanoate are not specifically documented. However,

haloalkyl esters are known to be valuable intermediates in organic synthesis[10].

Synthetic Intermediates: These compounds can serve as precursors in the synthesis of

pharmaceuticals and agrochemicals[11][12]. The chloro- group can be substituted by various

nucleophiles to introduce different functionalities.

Alkylation Agents: The presence of the electrophilic carbon attached to the chlorine atom

makes them potential alkylating agents[10].
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Cross-Coupling Reactions: Haloalkenes and related structures are widely used in transition

metal-catalyzed cross-coupling reactions to form new carbon-carbon and carbon-heteroatom

bonds[13].

Safety and Toxicity
Specific toxicity data for 2-Chloroethyl heptanoate is not available. However, related 2-

chloroethyl compounds are generally considered to be toxic. For instance, 2-chloroethyl

acetate is classified as very toxic by inhalation, in contact with skin, and if swallowed[14][15]. 2-

Chloroethyl ethyl ether is considered moderately toxic upon inhalation, ingestion, or dermal

contact[16]. Therefore, it is crucial to handle 2-Chloroethyl heptanoate and its analogs with

appropriate safety precautions, including the use of personal protective equipment and working

in a well-ventilated area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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